ROR gama modulator 1

• IUPAC Name: N-(4-ethylphenyl)-3-(hydroxymethyl)-N-(2-methylpropyl)-4-(oxan-4-ylmethoxy)benzenesulfonamide
• InChI: InChI=1S/C25H35NO5S/c1-4-20-5-7-23(8-6-20)26(16-19(2)3)32(28,29)24-9-10-25(22(15-24)17-27)31-18-21-11-13-30-14-12-21/h5-10,15,19,21,27H,4,11-14,16-18H2,1-3H3
• InChI Key: LZLBRISQTJVZNP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(C)C)S(=O)(=O)C2=CC(=C(C=C2)OCC3CCOCC3)CO
• Molecular Formula: C25H35NO5S
• Molecular Weight: 461.6 g/mol
• CAS RN: 1474110-21-8

Description

GSK-2981278 is a small molecule drug developed by GlaxoSmithKline. It is a highly potent and selective inverse agonist of retinoic acid receptor-related orphan receptor gamma (ROR gamma). This compound has been investigated for its potential therapeutic applications in treating immune system diseases, particularly plaque psoriasis .

Scientific Research Applications

Chemistry: Used as a tool compound to study the role of ROR gamma in chemical reactions and pathways.

Biology: Investigated for its effects on immune cell differentiation and cytokine production.

Medicine: Explored as a therapeutic agent for treating immune system diseases, particularly plaque psoriasis.

Industry: Potential applications in the development of new drugs targeting ROR gamma and related pathways .

Mechanism of Action

GSK-2981278 exerts its effects by acting as an inverse agonist of retinoic acid receptor-related orphan receptor gamma. This receptor is a DNA-binding transcription factor that regulates the expression of various genes involved in immune responses. By inhibiting the activation of ROR gamma, GSK-2981278 reduces the production of pro-inflammatory cytokines such as interleukin-17 and interleukin-22. This leads to a decrease in inflammation and immune cell activation, providing therapeutic benefits in conditions like plaque psoriasis .

Future Directions

ROR gama modulator 1, as a modulator of ROR gamma, has potential therapeutic applications in treating diseases mediated by ROR gamma. Given the role of ROR gamma in metabolic syndrome and related disorders, modulators like this compound could be beneficial for future clinically therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of GSK-2981278 involves multiple steps, including the formation of key intermediates and final coupling reactions. The detailed synthetic route and reaction conditions are proprietary and not fully disclosed in public literature. it is known that the compound is synthesized through a series of chemical reactions involving sulfonamide formation, hydroxymethylation, and etherification .

Industrial Production Methods

Industrial production methods for GSK-2981278 are not publicly available. Typically, such methods would involve optimization of the synthetic route for large-scale production, ensuring high yield and purity of the final product. This would include the use of advanced techniques such as continuous flow chemistry and automated synthesis .

Chemical Reactions Analysis

Types of Reactions

GSK-2981278 undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxymethyl group.

Reduction: Reduction reactions can occur at the sulfonamide group.

Substitution: Substitution reactions can take place at the aromatic rings

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Substitution reactions often involve reagents like halogens or nucleophiles under acidic or basic conditions

Major Products

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of GSK-2981278. These derivatives can have different pharmacological properties and potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

GSK-3038548: Another ROR gamma inverse agonist developed by GlaxoSmithKline.

GSK-3038549: A similar compound with comparable pharmacological properties.

Uniqueness

GSK-2981278 is unique due to its high potency and selectivity for ROR gamma. It has demonstrated significant efficacy in preclinical and clinical studies, particularly in reducing skin inflammation and scaling in psoriasis patients. Compared to other similar compounds, GSK-2981278 has shown a favorable safety and tolerability profile, making it a promising candidate for further development .

Synthesis routes and methods

Procedure details

A solution of Super-Hydride® (1 M in tetrahydrofuran, 0.449 mL, 0.449 mmol) was added over 5 minutes, to a solution of methyl 5-(N-(4-ethylphenyl)-N-isobutylsulfamoyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)benzoate (100 mg, 0.204 mmol) in tetrahydrofuran (THF) (2 mL) under nitrogen. The solution was stirred for 1 hour then was added to a 1:1 mixture of ammonium chloride solution and HCl (2 N, 10 mL). The mixture was extracted with tert-butyl methyl ether (TBME) (2×5 mL), then organics dried and evaporated. The residue was purified by silica (Si) chromatography (0-50% ethyl acetate-cyclohexane) to give the title compound as a white foam (75 mg). LCMS [LCMS1] Rt 1.28 min, m/z (ES+) 462 (M+H).